Cas no 91253-92-8 (6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE)

• Product Name: 6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE
• CAS No: 91253-92-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 3326794
• PubChem ID: 67967191
• Update Time: 2025-04-21

6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE Chemical and Physical Properties

Names and Identifiers

• 6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE
• 91253-92-8
• SCHEMBL9924736

• Inchi： 1S/C11H18O/c1-8-2-3-10-7-11(12)5-4-9(10)6-8/h8-10H,2-7H2,1H3
• InChI Key： YLYMUDUMOUDDAW-UHFFFAOYSA-N
• SMILES： O=C1CCC2CC(C)CCC2C1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų